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Compound of Interest

Compound Name: Avermectin B1a monosaccharide

Cat. No.: B15579614 Get Quote

For Immediate Reference: This document outlines crucial safety protocols, personal protective

equipment (PPE) requirements, and operational procedures for handling Avermectin B1a
monosaccharide. This substance is highly toxic and requires stringent safety measures to

prevent exposure.

Avermectin B1a monosaccharide is a potent compound classified as fatal if swallowed or

inhaled and toxic in contact with skin.[1][2] It can cause damage to organs through prolonged

or repeated exposure and is suspected of damaging fertility or the unborn child.[2][3] Due to its

high toxicity, adherence to the following guidelines is mandatory to ensure the safety of all

laboratory personnel.[4]

Hazard Classification Summary
The following table summarizes the GHS (Globally Harmonized System) classification for

Avermectin B1a monosaccharide, highlighting its significant hazards.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 1, 2
H300: Fatal if swallowed[1][2]

[3][5]

Acute Toxicity, Inhalation Category 1 H330: Fatal if inhaled[1][2][5]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[2]

Specific Target Organ Toxicity

(Repeated Exposure)
Category 1

H372: Causes damage to

organs[1][2][3][5]

Reproductive Toxicity Category 2

H361: Suspected of damaging

fertility or the unborn child[2][3]

[5]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[2][5][6]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][2][5]

[6]

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure.[7] Personnel must

inspect all PPE for integrity before each use.[8]

Eye and Face Protection:

Wear chemical splash goggles or shielded safety glasses that meet ANSI Z87.1

standards.[9]

When there is a risk of splashing, especially when handling solutions, a face shield should

be worn in addition to goggles.[7][9][10]

Skin and Body Protection:
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Gloves: Wear chemically impervious, unlined gloves, such as elbow-length PVC or nitrile

rubber gloves.[7][9] Before removing gloves, they should be thoroughly washed.[10]

Discard contaminated gloves immediately.

Protective Clothing: A lab coat or washable cotton coveralls buttoned at the neck and wrist

are required for low-risk activities.[7][11]

Apron: For handling concentrated forms of the substance, mixing, or cleaning up spills, a

chemical-resistant apron worn over coveralls is mandatory.[7][9][10]

Footwear: Chemical-resistant boots are required.[11] Pant legs should be worn outside the

boots to prevent chemicals from entering.[11]

Respiratory Protection:

All handling of Avermectin B1a monosaccharide powder must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to avoid dust generation.

[1][4]

A NIOSH-approved respirator is necessary if ventilation is inadequate or when handling

large quantities.[1][4] For firefighting, a self-contained breathing apparatus is required.[4]

[6]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical for safety and environmental

protection.

Step-by-Step Handling Protocol
Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS).

Designate a specific area for handling Avermectin B1a monosaccharide.

Ensure an eyewash station and safety shower are immediately accessible.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://extension.missouri.edu/publications/g1917
https://edis.ifas.ufl.edu/publication/PI061
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://www.health.vic.gov.au/environmental-health/pesticide-use-and-personal-protective-equipment
https://extension.missouri.edu/publications/g1917
https://edis.ifas.ufl.edu/publication/PI061
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
http://apps.msuextension.org/montguide/guide.html?sku=MT202213AG
https://www.benchchem.com/product/b15579614?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-15308/Avermectin-B1a-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-202070.pdf
https://file.medchemexpress.com/batch_PDF/HY-15308/Avermectin-B1a-SDS-MedChemExpress.pdf
https://datasheets.scbt.com/sc-202070.pdf
https://datasheets.scbt.com/sc-202070.pdf
https://dcchemicals.com/msds/MSDS_DC36464.html
https://www.benchchem.com/product/b15579614?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC36464.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assemble and inspect all required PPE.[8]

Handling the Compound:

Work exclusively within a chemical fume hood or other ventilated enclosure to prevent

inhalation of dust or aerosols.[4][12]

Avoid all personal contact with the substance.[4]

Do not eat, drink, or smoke in the designated handling area.[1][3][6]

Use dry, clean-up procedures and avoid generating dust.[4] If working with solutions, use

engineering controls like drip-less connections to control airborne concentrations.[13]

Post-Handling and Decontamination:

Thoroughly wash hands and any exposed skin with soap and water after handling.[1][6]

Decontaminate all surfaces and equipment used.[1]

Clean reusable PPE according to the manufacturer's instructions before storage.[8] Store

clean PPE separately from personal clothing and away from contaminated areas.[8]

Storage
Store Avermectin B1a monosaccharide in a cool, dry, and well-ventilated area.[3]

The container must be kept tightly closed.[13]

Store in a locked cabinet or area, accessible only to authorized personnel.[1]

Avoid reaction with oxidizing agents.[4]

Disposal Plan
Avermectin B1a monosaccharide and any contaminated materials are considered

hazardous waste.[4]

All waste must be disposed of in accordance with local, state, and federal regulations.[4]
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Do not allow the substance to enter drains or water courses.[1][3][6]

Acceptable disposal methods include incineration in a licensed facility or burial in a landfill

specifically approved for chemical waste.[4]

Contaminated containers must be decontaminated before disposal or handled as hazardous

waste.[4]

Emergency Procedures
Immediate and appropriate action is vital in the event of an exposure or spill.

Inhalation: Immediately move the affected person to fresh air.[1][6] If breathing is difficult,

administer CPR or artificial respiration (avoiding mouth-to-mouth).[4][6] Seek immediate

medical attention.[1]

Skin Contact: Quickly wipe away any solid material.[4] Immediately remove all contaminated

clothing and shoes.[4][6] Wash the affected skin area thoroughly with large amounts of

running water.[1][4][6] Seek medical attention.[6]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open to ensure complete irrigation.[1][4][6] Remove contact lenses if

present.[6] Seek immediate medical attention.[2][6]

Ingestion: DO NOT induce vomiting.[1][2][6] Rinse the mouth thoroughly with water.[1][3][6]

Call a physician or Poison Control Center immediately.[3][6]

Accidental Release Measures
Evacuate: Clear all personnel from the spill area and move upwind.[4]

Ventilate: Ensure the area is well-ventilated.

Contain: Prevent the spill from spreading or entering drains.[4][6]

Wear PPE: Use full personal protective equipment, including respiratory protection, gloves,

and protective clothing, during cleanup.[1][6]
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Clean-up:

For solid spills, use dry clean-up methods that avoid generating dust.[4] Collect the

material using a method such as wet-brushing or an electrically protected vacuum cleaner.

[12]

For liquid spills, absorb with an inert material (e.g., diatomite, universal binders).[1]

Disposal: Place all contaminated materials into a sealed, labeled container for hazardous

waste disposal.[6]
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1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

4. Disposal & Storage
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Caption: Workflow for the safe handling of Avermectin B1a monosaccharide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15579614?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15579614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

